Cas no 2320516-30-9 (4,5-dimethyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine)

• Product Name: 4,5-dimethyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine
• CAS No: 2320516-30-9
• MF: C₁₇H₂₃N₅O₂
• MW: 329.396823167801
• CID: 5328237
• Update Time: 2025-06-12

4,5-dimethyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• (4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(1-methyl-1H-imidazol-4-yl)methanone
• [4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(1-methylimidazol-4-yl)methanone
• 4,5-dimethyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine

• Inchi： 1S/C17H23N5O2/c1-12-13(2)18-10-19-16(12)24-9-14-4-6-22(7-5-14)17(23)15-8-21(3)11-20-15/h8,10-11,14H,4-7,9H2,1-3H3
• InChI Key： BFNABZTWVKGFBS-UHFFFAOYSA-N
• SMILES： O(C1C(C)=C(C)N=CN=1)CC1CCN(C(C2=CN(C)C=N2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 427
• XLogP3: 1.6
• Topological Polar Surface Area: 73.1

Additional information on 4,5-dimethyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine

Introduction to 4,5-dimethyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine and Its CAS No. 2320516-30-9

4,5-dimethyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine, identified by the CAS number 2320516-30-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class, a heterocyclic aromatic ring system that is widely recognized for its biological activity and pharmacological relevance. The structural features of this molecule, particularly its dual functionalization with a piperidine moiety and a methyl-substituted imidazole group, make it a promising candidate for further exploration in drug discovery and therapeutic development.

The chemical structure of 4,5-dimethyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine incorporates several key functional groups that contribute to its potential biological activity. The pyrimidine core is flanked by two methyl groups at the 4 and 5 positions, which enhance its stability and influence its electronic properties. The presence of a methoxy group at the 6-position, linked to a piperidine ring, introduces additional complexity and may play a crucial role in modulating its interactions with biological targets.

The piperidine ring in this compound is further modified by a carbonyl group attached to an imidazole moiety. This unique arrangement creates a multi-functionalized scaffold that could interact with various biological receptors or enzymes. The imidazole ring, known for its presence in numerous bioactive molecules, may contribute to the compound's ability to bind to specific targets with high affinity. Additionally, the 1-methyl substitution on the imidazole ring enhances its metabolic stability and bioavailability, making it an attractive feature for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of 4,5-dimethyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine with greater accuracy. These studies suggest that the compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. The dual functionalization of the pyrimidine core with both piperidine and imidazole groups suggests that it could serve as a versatile scaffold for designing molecules with enhanced selectivity and potency.

In vitro studies have begun to explore the pharmacological profile of 4,5-dimethyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine, focusing on its interaction with various biological targets. Preliminary results indicate that this compound may exhibit significant inhibitory activity against certain kinases, which are key enzymes involved in cell signaling pathways associated with cancer. The ability of this molecule to modulate these pathways could make it a valuable candidate for further development as an anticancer agent.

The synthesis of 4,5-dimethyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine represents a challenging but rewarding endeavor for synthetic chemists. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired architecture while maintaining high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule efficiently.

The structural complexity of 4,5-dimethyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine also presents opportunities for derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to improve efficacy and reduce potential side effects. This flexibility makes it an attractive scaffold for structure-based drug design approaches.

As research in medicinal chemistry continues to evolve, compounds like 4,5-dimethyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-yloxy}pyrimidine are expected to play a crucial role in the development of novel therapeutic agents. The combination of computational modeling, high-throughput screening, and traditional synthetic methods will be essential in uncovering new applications for this compound and similar molecules. The potential benefits of such compounds in treating various diseases underscore their importance in modern pharmaceutical research.

The future prospects for CAS No. 2320516-30-9 are promising as ongoing studies continue to explore its full pharmacological potential. Collaborative efforts between chemists, biologists, and clinicians will be vital in translating laboratory findings into clinical applications. By leveraging interdisciplinary approaches and innovative technologies, researchers can accelerate the discovery and development of new drugs based on this promising scaffold.